2-(2,5-diphenyl-1H-tetrazol-1-ium-3-yl)-4,5-dimethyl-1,3-thiazole;bromide

• Molecular Formula: C18H18BrN5S
• Molecular Weight: 416.3 g/mol
• IUPAC Name: 2-(2,5-diphenyl-1H-tetrazol-1-ium-3-yl)-4,5-dimethyl-1,3-thiazole;bromide
• InChI: InChI=1S/C18H17N5S.BrH/c1-13-14(2)24-18(19-13)23-21-17(15-9-5-3-6-10-15)20-22(23)16-11-7-4-8-12-16;/h3-12H,1-2H3,(H,20,21);1H
• InChI Key: NBWRJAOOMGASJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N2N=C([NH2+]N2C3=CC=CC=C3)C4=CC=CC=C4)C.[Br-]

Description

2-(2,5-diphenyl-1H-tetrazol-1-ium-3-yl)-4,5-dimethyl-1,3-thiazole;bromide is a useful research compound. Its molecular formula is C18H18BrN5S and its molecular weight is 416.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ten μl of thiazolyl blue tetrazolium bromide solution (5 mg/ml in PH 7.4 PBS) was added to each well containing 100 μl of medium and cells, followed by incubation at 37° C. for 4 hours in the dark. Isopropanol (100 μl, 0.04 N HCl) was added to dissolve blue dye. After dissolved completely, absorbance was measured with plate-reader (Synergy 2, BioTek Instrument) at test wavelength 570 nm and reference wavelength 670 nm. Cell viability was determined by absorbance at 570 nm and reported as ratio to control cells (without OGD).